![molecular formula C18H22N2 B5674488 1-(3-methylbenzyl)-4-phenylpiperazine](/img/structure/B5674488.png)
1-(3-methylbenzyl)-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-methylbenzyl)-4-phenylpiperazine, also known as MCPP, is a psychoactive drug that belongs to the family of piperazines. It has been used in scientific research to study the effects of serotonin on the central nervous system. MCPP is a potent serotonin receptor agonist, which means it binds to serotonin receptors and activates them.
Mechanism of Action
1-(3-methylbenzyl)-4-phenylpiperazine acts as an agonist at the 5-HT2A and 5-HT2C serotonin receptors. It has been shown to increase the release of serotonin in the brain, which can lead to the activation of these receptors. The activation of these receptors can result in a variety of physiological and psychological effects.
Biochemical and Physiological Effects:
1-(3-methylbenzyl)-4-phenylpiperazine has been shown to have a variety of effects on the central nervous system. It has been shown to increase the release of serotonin in the brain, which can lead to the activation of serotonin receptors. This can result in a variety of physiological and psychological effects, including changes in mood, behavior, and perception.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-methylbenzyl)-4-phenylpiperazine in lab experiments is that it is a potent serotonin receptor agonist, which means it can be used to study the effects of serotonin on the central nervous system. However, one limitation is that 1-(3-methylbenzyl)-4-phenylpiperazine has been shown to have a variety of effects on the central nervous system, which can make it difficult to interpret the results of experiments.
Future Directions
1. Further research is needed to understand the role of serotonin in mental disorders, such as anxiety and depression.
2. The development of new drugs that target serotonin receptors could lead to new treatments for mental disorders.
3. The use of 1-(3-methylbenzyl)-4-phenylpiperazine in combination with other drugs could lead to new insights into the role of serotonin in the central nervous system.
4. The development of new techniques for studying the effects of 1-(3-methylbenzyl)-4-phenylpiperazine on the central nervous system could lead to new insights into the mechanism of action of this drug.
5. The study of the biochemical and physiological effects of 1-(3-methylbenzyl)-4-phenylpiperazine could lead to the development of new drugs that target serotonin receptors.
Synthesis Methods
The synthesis of 1-(3-methylbenzyl)-4-phenylpiperazine involves the reaction of 1-(3-methylbenzyl)piperazine with phenylmagnesium bromide. The reaction produces 1-(3-methylbenzyl)-4-phenylpiperazine as a white solid, which can be purified by recrystallization.
Scientific Research Applications
1-(3-methylbenzyl)-4-phenylpiperazine has been used in scientific research to study the effects of serotonin on the central nervous system. It has been shown to activate serotonin receptors, which are involved in a variety of physiological and psychological processes. 1-(3-methylbenzyl)-4-phenylpiperazine has been used to study the role of serotonin in anxiety, depression, and other mental disorders.
properties
IUPAC Name |
1-[(3-methylphenyl)methyl]-4-phenylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2/c1-16-6-5-7-17(14-16)15-19-10-12-20(13-11-19)18-8-3-2-4-9-18/h2-9,14H,10-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVPMLALCYAYESJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5262537 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.